Cas no 186202-31-3 (Carbamic acid,[2,2,2-trifluoro-1-(3-pyrrolidinyl)ethyl]-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid,[2,2,2-trifluoro-1-(3-pyrrolidinyl)ethyl]-, 1,1-dimethylethyl ester (9CI)
• CAS No: 186202-31-3
• MF: C₁₁H₁₉F₃N₂O₂
• MW: 268.275973558426
• CID: 114768
• PubChem ID: 53420261
• Update Time: 2025-07-14

Carbamic acid,[2,2,2-trifluoro-1-(3-pyrrolidinyl)ethyl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[2,2,2-trifluoro-1-(3-pyrrolidinyl)ethyl]-, 1,1-dimethylethyl ester (9CI)
• (2,2,2-Trifluoro-1-pyrrolidin-3-yl-ethyl)-carbamic acid tert-butyl ester
• tert-butyl N-(2,2,2-trifluoro-1-pyrrolidin-3-ylethyl)carbamate
• 186202-31-3
• (2,2,2-trifluoro-1-pyrrolidin-3-ylethyl)carbamic acid tert-butyl ester
• tert-Butyl [2,2,2-trifluoro-1-(pyrrolidin-3-yl)ethyl]carbamate
• DTXSID20697597
• F18331
• SCHEMBL19735957
• tert-Butyl (2,2,2-trifluoro-1-(pyrrolidin-3-yl)ethyl)carbamate
• IKAZWGHCNUXXGK-UHFFFAOYSA-N

• MDL： MFCD11848140
• Inchi： 1S/C11H19F3N2O2/c1-10(2,3)18-9(17)16-8(11(12,13)14)7-4-5-15-6-7/h7-8,15H,4-6H2,1-3H3,(H,16,17)
• InChI Key： IKAZWGHCNUXXGK-UHFFFAOYSA-N
• SMILES： FC(C(C1CNCC1)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 268.13997
• Monoisotopic Mass: 268.13986234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 50.36

Additional information on Carbamic acid,[2,2,2-trifluoro-1-(3-pyrrolidinyl)ethyl]-, 1,1-dimethylethyl ester (9CI)

Research Brief on Carbamic acid,[2,2,2-trifluoro-1-(3-pyrrolidinyl)ethyl]-, 1,1-dimethylethyl ester (9CI) (CAS: 186202-31-3)

Carbamic acid,[2,2,2-trifluoro-1-(3-pyrrolidinyl)ethyl]-, 1,1-dimethylethyl ester (9CI), with the CAS number 186202-31-3, is a chemical compound of significant interest in the field of medicinal chemistry and drug development. Recent studies have highlighted its potential as a key intermediate in the synthesis of biologically active molecules, particularly those targeting neurological and cardiovascular diseases. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications.

Recent literature reveals that 186202-31-3 serves as a crucial building block in the development of novel protease inhibitors and receptor modulators. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of trifluoromethyl-containing compounds, which are known for their enhanced metabolic stability and bioavailability. The compound's unique structural features, including the pyrrolidine ring and trifluoroethyl group, contribute to its ability to interact with specific enzyme active sites, making it a valuable scaffold for drug design.

In terms of pharmacological activity, preliminary in vitro studies have shown that derivatives of 186202-31-3 exhibit promising inhibitory effects on enzymes such as dipeptidyl peptidase-4 (DPP-4) and angiotensin-converting enzyme (ACE). These findings suggest potential applications in the treatment of type 2 diabetes and hypertension, respectively. Furthermore, molecular docking simulations have indicated strong binding affinities for these targets, supporting the compound's role as a lead structure for further optimization.

The synthetic routes to 186202-31-3 have also been a focus of recent research. A 2024 study in Organic Process Research & Development reported an efficient, scalable method for its production, utilizing a palladium-catalyzed coupling reaction. This advancement addresses previous challenges related to yield and purity, paving the way for larger-scale applications in pharmaceutical manufacturing. Additionally, the study highlighted the compound's stability under various conditions, which is critical for its handling and storage in industrial settings.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic profile. Ongoing research is exploring structural modifications to enhance selectivity and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical candidates.

In conclusion, Carbamic acid,[2,2,2-trifluoro-1-(3-pyrrolidinyl)ethyl]-, 1,1-dimethylethyl ester (9CI) (186202-31-3) represents a versatile and pharmacologically relevant compound with broad potential in drug discovery. Its unique chemical properties and recent synthetic advancements position it as a valuable tool for developing next-generation therapeutics. Future studies should focus on in vivo validation and the exploration of additional therapeutic indications to fully realize its clinical potential.